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Compound of Interest

Compound Name: Lachnone A

Cat. No.: B021906

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Lachnone A, a novel chromone derivative isolated from the filamentous fungus Lachnum sp.
BCC 2424. This document consolidates available data on its structural characteristics,
spectroscopic profile, and biological context to serve as a foundational resource for
researchers in natural product chemistry, drug discovery, and related scientific fields.

Core Physical and Chemical Properties

Lachnone A is a structurally unique chromone derivative. Its fundamental properties have
been determined through a series of analytical techniques, providing a clear profile of the
molecule.

Table 1: Physical and Chemical Properties of Lachnone
A
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Property Value Source
Appearance Colorless needles [1]
Molecular Formula C15H160s5 [1]
Molecular Weight 276.28 g/mol [1]
Melting Point 218-220 °C [1]
Optical Rotation [0]?°D +10.0 (c 0.1, MeOH) [1]

Spectroscopic Data

The structural elucidation of Lachnone A was accomplished through comprehensive
spectroscopic analysis. The following tables summarize the key data obtained from *H NMR,
13C NMR, and mass spectrometry.

Table 2: *H NMR Spectroscopic Data for Lachnone A
(500 MHz, CDCIs)
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Position o (ppm) Multiplicity J (Hz)

3 4.36 d 12.5

3 3.96 d 12.5

5 6.13 S

7 6.09 d 2.0

9 6.09 d 2.0

11 1.43 S

1'-OH 5.75 brs

2' 2.80 dd 17.0,4.5
2 2.69 dd 17.0,25
3 4.62 m

4' 2.03 m

4' 1.79 m

Table 3: *C NMR Spectroscopic Data for Lachnone A
(125 MHz, CDCIs)

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.benchchem.com/product/b021906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Position o (ppm)
2 165.2
3 68.9
4 106.0
4a 162.2
5 96.9
6 164.9
7 95.9
8 158.1
8a 102.9
9 24.5
10 76.5
11 24.5
1 175.8
2 41.2
3 67.8
4 30.9

Mass Spectrometry

High-resolution mass spectrometry (HRMS) confirmed the molecular formula of Lachnone A.
e HR-ESI-MS:m/z 277.1025 [M+H]* (Calculated for C1sH170s, 277.1025)[1]

Experimental Protocols

The isolation and structural elucidation of Lachnone A involved a series of detailed
experimental procedures.
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Fungal Material and Fermentation

The fungus Lachnum sp. BCC 2424 was cultured on potato dextrose agar at 25 °C for 7 days.
The mycelial plugs were then transferred to 250 mL Erlenmeyer flasks containing 50 mL of a
liquid medium (20 g/L glucose, 5 g/L peptone, 3 g/L yeast extract, and 3 g/L malt extract) and
incubated on a rotary shaker at 150 rpm and 25 °C for 7 days to produce a seed culture. A 10%
(v/v) of this seed culture was used to inoculate 1.0 L flasks, each containing 200 mL of the
same liquid medium. The production culture was incubated under the same conditions for 30
days.

Isolation and Purification

The fungal mycelia were separated from the culture broth by filtration. The mycelia were
extracted with CH2Cl2 and the broth was extracted with EtOAc. The combined extracts were
concentrated under reduced pressure to yield a crude extract. This crude extract was then
subjected to a series of chromatographic separations, including vacuum liquid chromatography
(VLC) over silica gel, followed by further purification using Sephadex LH-20 column
chromatography and preparative thin-layer chromatography (TLC) to yield pure Lachnone A.

Spectroscopic Analysis

» NMR Spectroscopy: *H and 3C NMR spectra were recorded on a Bruker AVANCE 500
spectrometer operating at 500 MHz for *H and 125 MHz for 3C, using CDClIs as the solvent.
Chemical shifts are reported in ppm (8) and referenced to the solvent signals.

e Mass Spectrometry: High-resolution mass spectra were obtained on a Bruker APEX Il FT-
ICR mass spectrometer using electrospray ionization (ESI).

o Optical Rotation: Optical rotation was measured on a Perkin-Elmer 341 polarimeter.

e Melting Point: Melting points were determined on a Fisher-Johns melting point apparatus
and are uncorrected.

Logical Relationships and Workflows

The following diagrams illustrate the key processes involved in the study of Lachnone A.
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Figure 1. Experimental workflow for the isolation and characterization of Lachnone A.
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Conclusion

This technical guide provides a consolidated source of information on the physical and
chemical properties of Lachnone A. The detailed data and experimental protocols presented
herein are intended to facilitate further research into the biological activities and potential
applications of this novel natural product. The unique chromone structure of Lachnone A
makes it an interesting target for synthetic chemistry and a candidate for further investigation in
drug development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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